Cas no 1204654-37-4 (tert-butyl 2,5-dimethyl-4-oxopiperidine-1-carboxylate)

Tert-butyl 2,5-dimethyl-4-oxopiperidine-1-carboxylate is a protected piperidine derivative widely used as an intermediate in organic synthesis and pharmaceutical research. The tert-butoxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions, making it valuable for stepwise reactions. The 2,5-dimethyl substitution and 4-oxo functionality enhance its utility in constructing complex heterocyclic frameworks. This compound is particularly advantageous for medicinal chemistry applications due to its compatibility with diverse reaction conditions and its role in introducing chiral centers. Its crystalline nature ensures ease of handling and purification, contributing to reproducible results in synthetic workflows.

tert-butyl 2,5-dimethyl-4-oxopiperidine-1-carboxylate structure

1204654-37-4 structure

Product Name:tert-butyl 2,5-dimethyl-4-oxopiperidine-1-carboxylate

CAS No:1204654-37-4

MF:C₁₂H₂₁NO₃

MW:227.300043821335

MDL:MFCD14581711

CID:4577175

PubChem ID:69781861

Update Time:2025-08-05

tert-butyl 2,5-dimethyl-4-oxopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 2,5-dimethyl-4-oxopiperidine-1-carboxylate
- MDL： MFCD14581711
- Inchi： 1S/C12H21NO3/c1-8-7-13(9(2)6-10(8)14)11(15)16-12(3,4)5/h8-9H,6-7H2,1-5H3
- InChI Key： AFMMHVFSLJYZKE-UHFFFAOYSA-N
- SMILES： N1(C(OC(C)(C)C)=O)CC(C)C(=O)CC1C

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 308.2±35.0 °C at 760 mmHg
Flash Point: 140.2±25.9 °C
Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl 2,5-dimethyl-4-oxopiperidine-1-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-butyl 2,5-dimethyl-4-oxopiperidine-1-carboxylate Pricemore >>

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